Cas no 144608-06-0 (benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate)

• Product Name: benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate
• CAS No: 144608-06-0
• Molecular Formula: C₁₇H₁₉NO₃
• Molecular Weight: 285.337664842606
• CID: 5820387
• PubChem ID: 20073169

benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate Properties

Names and Identifiers

• SCHEMBL9707035
• EN300-28287047
• 144608-06-0
• benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate

• InChIKey： AEBVWSDCDOPTRW-UHFFFAOYSA-N
• Inchi： 1S/C17H19NO3/c1-13(11-14-7-9-16(19)10-8-14)18-17(20)21-12-15-5-3-2-4-6-15/h2-10,13,19H,11-12H2,1H3,(H,18,20)
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 285.13649347g/mol
• Heavy Atom Count: 21
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives